Cas no 81904-99-6 (2-(Cyclohexylamino)-3,1-benzoxazin-4-one)

• Product name: 2-(Cyclohexylamino)-3,1-benzoxazin-4-one
• CAS No: 81904-99-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 987221
• PubChem ID: 339156

2-(Cyclohexylamino)-3,1-benzoxazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(cyclohexylamino)-3,1-benzoxazin-4-one
• 81904-99-6
• BDBM50406314
• NSC364301
• CHEMBL142640
• NSC-364301
• DTXSID30320783
• 2-(Cyclohexylamino)-3,1-benzoxazin-4-one

• Inchi： InChI=1S/C14H16N2O2/c17-13-11-8-4-5-9-12(11)16-14(18-13)15-10-6-2-1-3-7-10/h4-5,8-10H,1-3,6-7H2,(H,15,16)
• InChI Key： JKLLSHLTRBAEJE-UHFFFAOYSA-N
• SMILES： C1CCC(CC1)NC2=NC3=CC=CC=C3C(=O)O2

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 50.7Ų